Cas no 22687-38-3 (N,N'-Di-tert-butyl-1,3-propanediamine)

• Product Name: N,N'-Di-tert-butyl-1,3-propanediamine
• CAS No: 22687-38-3
• MF: C₁₁H₂₆N₂
• MW: 186.337543010712
• CID: 276374
• PubChem ID: 469925
• Update Time: 2025-10-29

N,N'-Di-tert-butyl-1,3-propanediamine Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediamine,N1,N3-bis(1,1-dimethylethyl)-
• N,N'-DI-TERT-BUTYL-1,3-PROPANEDIAMINE
• 1,3-Diamino-N,N'-di-tert.-butyl-propan
• 1,3-di-t-butyl-1,3-propylenediamine
• AC1Q1MOE
• AR-1K2677
• CTK4E9944
• N,N'-di-t-butyl-1,3-diaminopropane
• N,N'-Di-t-butyl-trimethylenediamine
• N,N'-Di-tert.-butylpropan-1,3-diamin
• N,N'-di-tert-butyl-1,3-propylenediamine
• n,n'-di-tert-butylpropane-1,3-diamine
• N,N'-di-tert-butyl-propane-1,3-diamine
• CS-0272750
• SCHEMBL5839106
• DTXSID10177217
• Z56770995
• AKOS001015656
• XAA68738
• N,N'-ditert-butylpropane-1,3-diamine
• n1,n3-Di-tert-butylpropane-1,3-diamine
• 22687-38-3
• Allylmyristate
• N,N'-Di-tert-butyl-1,3-propanediamine

• MDL： MFCD00196058
• Inchi： 1S/C11H26N2/c1-10(2,3)12-8-7-9-13-11(4,5)6/h12-13H,7-9H2,1-6H3
• InChI Key： NIMAFSFVBYEOTB-UHFFFAOYSA-N
• SMILES： N(CCCNC(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 186.20978
• Monoisotopic Mass: 186.209599
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1
• XLogP3: 1.7

Experimental Properties

• Density: 0.817
• Melting Point: 40°C
• Boiling Point: 231.4°Cat760mmHg
• Flash Point: 95.4°C
• Refractive Index: 1.44
• PSA: 24.06

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on N,N'-Di-tert-butyl-1,3-propanediamine

N,N'-Di-tert-butyl-1,3-propanediamine: A Comprehensive Overview

N,N'-Di-tert-butyl-1,3-propanediamine, also known by its CAS number 22687-38-3, is a versatile organic compound with significant applications in various industries. This compound is a diamine derivative, characterized by its two amine groups attached to a propane backbone. The structure of N,N'-Di-tert-butyl-1,3-propanediamine consists of two tertiary butyl groups (C(CH₃)₃) attached to the nitrogen atoms of the 1,3-propanediamine moiety. This unique structure imparts the compound with distinct chemical properties and reactivity.

The synthesis of N,N'-Di-tert-butyl-1,3-propanediamine typically involves the reaction of 1,3-propanediamine with tert-butyl halides or other suitable alkylating agents. The reaction conditions are optimized to ensure high yields and purity of the final product. The compound is often used as an intermediate in organic synthesis, particularly in the preparation of polyamides, polyurethanes, and other polymers. Its bulky tert-butyl groups provide steric hindrance, which can influence the reactivity and selectivity of the compound in various chemical reactions.

Recent studies have highlighted the potential of N,N'-Di-tert-butyl-1,3-propanediamine in advanced materials science. Researchers have explored its use as a building block for constructing highly functional materials, such as stimuli-responsive polymers and self-healing materials. The steric bulk introduced by the tert-butyl groups allows for precise control over the polymerization process, leading to materials with tailored mechanical and thermal properties.

In addition to its role in polymer chemistry, N,N'-Di-tert-butyl-1,3-propanediamine has found applications in catalysis and drug delivery systems. Its ability to act as a chelating agent makes it valuable in metal complexation studies. Recent findings suggest that this compound can serve as a ligand in organometallic catalysts for olefin polymerization and other industrial processes. Furthermore, its use in drug delivery systems has been explored due to its biocompatibility and controlled release properties.

The physical properties of N,N'-Di-tert-butyl-1,3-propanediamine are well-documented. It is a colorless liquid with a boiling point around 145°C at standard pressure. The compound is miscible with polar solvents such as water and ethanol but exhibits limited solubility in non-polar solvents like hexane. Its density is approximately 0.85 g/cm³ at room temperature.

The environmental impact of N,N'-Di-tert-butyl-1,3-propanediamine has also been studied extensively. Research indicates that it is biodegradable under aerobic conditions and does not pose significant risks to aquatic life when used responsibly. However, proper handling and disposal procedures are recommended to minimize any potential environmental impact.

In conclusion, N,N'-Di-tert-butyl-1,3-propanediamine (CAS No: 22687-38-3) is a multifaceted compound with diverse applications across various fields. Its unique chemical structure and properties make it an invaluable tool in organic synthesis, materials science, catalysis, and drug delivery systems. As research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.